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Compound of Interest

Compound Name:
2-Morpholinecarboxamide

hydrochloride

CAS No.: 1185296-76-7

Cat. No.: B1421197

Get Quote

Executive Summary
2-Morpholinecarboxamide is a critical heterocyclic scaffold in medicinal chemistry, serving as a

pharmacophore in peptide deformylase inhibitors, kinase inhibitors, and various CNS-active

agents. Its structural value lies in the morpholine ring's ability to modulate solubility and

metabolic stability while the carboxamide group provides a versatile handle for hydrogen

bonding or further derivatization.

This guide defines the "Boc-Protection Route" as the industry-standard protocol for

synthesizing 2-Morpholinecarboxamide hydrochloride. This pathway offers superior

enantiomeric control (if starting from chiral amino acids or resolved epichlorohydrin) and

cleaner isolation compared to direct cyclization methods.

Target Molecule Profile
Chemical Name: 2-Morpholinecarboxamide hydrochloride[1][2][3][4]

CAS Number (HCl Salt): 1185296-76-7[1][2][4]
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Molecular Formula: C₅H₁₀N₂O₂ · HCl

Key Application: Building block for peptidomimetics and fragment-based drug discovery.

Retrosynthetic Analysis
To design a high-fidelity synthesis, we disconnect the target molecule at the amide bond and

the morpholine nitrogen.

Primary Disconnection: The amide bond is traced back to the corresponding carboxylic acid

(Morpholine-2-carboxylic acid).

Secondary Disconnection: The morpholine ring is protected (N-Boc) to prevent side reactions

during amidation.

Tertiary Disconnection: The morpholine core is synthesized from Epichlorohydrin and

Ethanolamine (or Serine derivatives for chiral synthesis).

Pathway Logic Diagram (Graphviz)
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Figure 1: Retrosynthetic disconnection of 2-Morpholinecarboxamide HCl.
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Primary Synthesis Pathway: The N-Boc Route
This protocol assumes the use of N-Boc-morpholine-2-carboxylic acid as the starting material.

This intermediate is commercially available or easily synthesized, allowing researchers to

bypass the tedious ring-formation step and focus on the functional group transformation.

Step 1: Amidation of N-Boc-Morpholine-2-Carboxylic
Acid
Objective: Convert the carboxylic acid to the primary amide while maintaining the N-Boc

protection.

Mechanism: Activation of the carboxylic acid using a carbodiimide coupling agent (EDC) to

form an O-acylisourea intermediate, which is then attacked by ammonia (supplied as

ammonium chloride).
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Reagents:

N-Boc-morpholine-2-carboxylic acid (1.0 equiv)

Ammonium Chloride (NH₄Cl) (2.0 - 3.0 equiv)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.2 - 1.5 equiv)

1-Hydroxybenzotriazole (HOBt) (1.2 equiv)

N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

Solvent: DMF (N,N-Dimethylformamide) or DCM (Dichloromethane)

Experimental Protocol:

Dissolution: In a round-bottom flask, dissolve N-Boc-morpholine-2-carboxylic acid (10 mmol)

in anhydrous DMF (30 mL).

Activation: Add EDC·HCl (12 mmol) and HOBt (12 mmol) to the solution. Stir at 0°C for 15

minutes to activate the acid.

Amine Addition: Add solid Ammonium Chloride (25 mmol) followed by the dropwise addition

of DIPEA (30 mmol). The mixture may become heterogeneous.

Reaction: Allow the reaction to warm to room temperature (20-25°C) and stir for 12–16

hours. Monitor by TLC (5% MeOH in DCM) or LC-MS.

Workup:

Dilute the reaction mixture with Ethyl Acetate (100 mL).

Wash sequentially with:

10% Citric Acid solution (removes DIPEA and unreacted EDC).

Saturated NaHCO₃ solution (removes unreacted acid and HOBt).

Brine (saturated NaCl).
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Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Result: The product, N-Boc-2-morpholinecarboxamide, is typically obtained as a white to off-

white solid. Yield: 80–90%.

Step 2: Deprotection and Salt Formation
Objective: Remove the Boc group to release the secondary amine and form the stable

hydrochloride salt.

Reagents:

4.0 M HCl in 1,4-Dioxane (Excess)

Solvent: 1,4-Dioxane or Methanol (minimal)

Critical Control: Moisture exclusion is vital to prevent hydrolysis of the amide, although

amides are generally stable to these conditions.

Experimental Protocol:

Dissolution: Dissolve N-Boc-2-morpholinecarboxamide (from Step 1) in a minimal amount of

1,4-Dioxane (or DCM).

Acidification: Add 4.0 M HCl in Dioxane (5–10 equiv) dropwise at 0°C.

Reaction: Stir at room temperature for 2–4 hours. A white precipitate (the product) should

begin to form.

Isolation:

Dilute the mixture with Diethyl Ether (Et₂O) to maximize precipitation.

Filter the solid under a nitrogen stream (the salt can be hygroscopic).

Wash the filter cake with fresh Diethyl Ether (3x).

Drying: Dry the solid in a vacuum oven at 40°C for 12 hours.
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Result:2-Morpholinecarboxamide hydrochloride as a white crystalline solid.

Process Visualization
The following diagram illustrates the complete reaction workflow, including critical decision

points for purification.

Figure 2: Step-by-step synthesis workflow for 2-Morpholinecarboxamide HCl.

N-Boc-Morpholine-2-COOH Activation
(EDC/HOBt/DMF)

Amidation
(+ NH4Cl / DIPEA)

Aq. Workup
(Citric Acid/NaHCO3)

N-Boc-Amide
(Solid)

Deprotection
(4M HCl in Dioxane)

Precipitation
(Diethyl Ether)

2-Morpholinecarboxamide HCl
(Final Product)

Click to download full resolution via product page

Analytical Data & Quality Control
To ensure the integrity of the synthesized compound, the following analytical parameters must

be met.

Parameter Specification Method

Appearance
White to off-white crystalline

solid
Visual Inspection

Purity > 95% (Area %)
HPLC (C18, 0.1% TFA in

Water/MeCN)

Identity (NMR) Consistent with structure ¹H NMR (D₂O or DMSO-d₆)

Chloride Content
19.5% - 21.5% (Theoretical:

~21.2%)
Argentometric Titration

Mass Spec [M+H]⁺ = 131.08 (Free base) LC-MS (ESI+)

Troubleshooting Guide
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Low Yield in Step 1: Ensure the carboxylic acid is fully activated before adding ammonia. If

EDC fails, switch to Isobutyl Chloroformate (IBCF) and N-Methylmorpholine (NMM) to form a

mixed anhydride, then treat with ammonia gas or NH₄OH.

Hygroscopicity: The HCl salt is hygroscopic. Store under argon/nitrogen in a desiccator. If the

product turns into a gum, triturate vigorously with anhydrous ether or acetonitrile.

Racemization: If synthesizing a chiral enantiomer (e.g., (S)-2-morpholinecarboxamide), avoid

high temperatures during the activation step. EDC/HOBt is generally safe, but HATU can

sometimes cause racemization if base is excessive.

Alternative Industrial Pathway (De Novo)
For large-scale manufacturing where N-Boc starting material is too costly, the Epichlorohydrin

Route is utilized.

Ring Construction: Reaction of N-Benzyl-ethanolamine with Epichlorohydrin yields N-benzyl-

2-hydroxymethylmorpholine.

Oxidation: The hydroxymethyl group is oxidized to the carboxylic acid using Jones Reagent

or TEMPO/NaOCl.

Amidation: Standard amidation as described above.

Global Deprotection: Hydrogenation (H₂/Pd-C) removes the benzyl group, followed by HCl

salt formation.

Note: This route is chemically more demanding and requires careful handling of the oxidative

step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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